(1S)-1-(2-Bicyclo[3.1.0]hexanyl)ethanamine

• IUPAC Name: (1S)-1-(2-bicyclo[3.1.0]hexanyl)ethanamine
• InChI: InChI=1S/C8H15N/c1-5(9)7-3-2-6-4-8(6)7/h5-8H,2-4,9H2,1H3/t5-,6?,7?,8?/m0/s1
• InChI Key: QIFAOXAVASTGAM-MBNAKOSBSA-N
• Canonical SMILES: CC(C1CCC2C1C2)N
• Isomeric SMILES: C[C@@H](C1CCC2C1C2)N
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol

Description

The compound seems to be related to the class of natural products containing highly strained trans-fused bicyclo[3.3.0]octane. These molecules are difficult to synthesize due to their high strain energy.

Molecular Structure Analysis

The structure of these molecules is characterized by a trans-fused bicyclo[3.3.0]octane ring system. This structure is highly strained, which contributes to the difficulty in synthesizing these molecules.

Chemical Reactions Analysis

Amines, such as the one in your compound, can act as nucleophiles. They can react with halogenoalkanes, acyl chlorides, and acid anhydrides. The reactions can lead to a mixture of products, including secondary and tertiary amines and their salts, and quaternary ammonium salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. As mentioned, the trans-fused bicyclo[3.3.0]octane ring system in your compound is highly strained. This strain can affect the compound’s reactivity and stability.

Future Directions

The synthesis of natural products containing trans-fused bicyclo[3.3.0]octane is a growing field of research. Future research in this field will likely focus on developing new approaches to synthesize these highly strained molecules.